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A Comparative Guide for Researchers and Product Development Professionals

In the landscape of high-performance thermoplastics, material selection is a critical decision

dictated by a nuanced understanding of performance characteristics under specific operational

conditions. This guide provides an in-depth, data-driven comparison of Nylon-12, synthesized

from cyclododecanone, against three prominent engineering plastics: Polyetheretherketone

(PEEK), Polycarbonate (PC), and Polyetherimide (PEI), commercially known as Ultem®. This

document is intended to serve as a vital resource for researchers, scientists, and drug

development professionals, offering a clear perspective on the relative strengths and

weaknesses of these materials to inform selection for demanding applications.

Executive Summary
Nylon-12, a versatile polyamide, offers a balanced profile of mechanical toughness, chemical

resistance, and low moisture absorption, making it a reliable choice for a multitude of

applications. When benchmarked against PEEK, PC, and PEI, it becomes evident that while

Nylon-12 provides a robust and cost-effective solution, the alternatives excel in specific,

extreme-performance categories. PEEK is the frontrunner for applications demanding

exceptional thermal and chemical resistance. Polycarbonate stands out for its superior impact

strength and optical clarity. Ultem® (PEI) offers a compelling combination of high strength, and

thermal and chemical resistance, positioning it as a high-performance amorphous

thermoplastic.
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Data Presentation: A Comparative Analysis
The following tables summarize the key quantitative performance indicators for Nylon-12 and

its counterparts. Data has been aggregated from various technical datasheets to provide a

comparative overview.

Mechanical Properties

Property
Test
Method
(ASTM/ISO)

Nylon-12 PEEK
Polycarbon
ate (PC)

PEI
(Ultem®)

Tensile

Strength

(MPa)

ISO 527 /

ASTM D638
50 - 60 90 - 116 60 - 70 105 - 115

Tensile

Modulus

(GPa)

ISO 527 /

ASTM D638
1.8 - 2.2 3.6 - 4.2 2.2 - 2.4 3.0 - 3.2

Elongation at

Break (%)

ISO 527 /

ASTM D638
150 - 200 15 - 50 80 - 120 6 - 60

Flexural

Strength

(MPa)

ISO 178 /

ASTM D790
60 - 80 170 - 175 90 - 95 145 - 155

Flexural

Modulus

(GPa)

ISO 178 /

ASTM D790
1.6 - 2.0 4.1 - 4.2 2.3 - 2.4 3.3 - 3.6

Notched

Impact

Strength

(kJ/m²)

ISO 179 /

ASTM D256
20 - No Break 3.5 - 4.0 35 - 65 2.7 - 5.3

Thermal Properties
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Property
Test
Method
(ASTM/ISO)

Nylon-12 PEEK
Polycarbon
ate (PC)

PEI
(Ultem®)

Melting

Temperature

(°C)

ISO 11357 /

ASTM D3418
175 - 185 341 - 343

~230-260

(crystalline)
Amorphous

Glass

Transition

Temp. (°C)

ISO 11357 /

ASTM D3418
40 - 50 143 - 150 145 - 150 215 - 217

Heat

Deflection

Temp. @ 1.8

MPa (°C)

ISO 75 /

ASTM D648
55 - 70 152 - 160 127 - 138 200 - 210

Max.

Continuous

Service

Temp. (°C)

- 80 - 100 250 - 260 120 - 130 170 - 180

Coefficient of

Linear

Thermal

Expansion (x

10⁻⁵ /°C)

ASTM D696 /

ISO 11359
8.0 - 10.0 4.7 - 5.5 6.5 - 7.0 5.6 - 6.0

Chemical Resistance
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Chemical
Class

Nylon-12 PEEK
Polycarbonate
(PC)

PEI (Ultem®)

Dilute Acids Good Excellent Good to Fair Excellent

Concentrated

Acids
Poor

Poor (attacked

by conc. sulfuric

and nitric)

Poor Good

Alkalis Good Excellent Poor (attacked) Good

Alcohols Excellent Excellent
Good (except

methyl alcohol)
Excellent

Ketones Good Excellent
Poor (attacked

by acetone)
Good

Aromatic

Hydrocarbons
Good Excellent Poor (swells) Excellent

Chlorinated

Solvents
Fair Good Poor (dissolves) Good

Oils and Greases Excellent Excellent Excellent Excellent

Experimental Protocols
The data presented in this guide is derived from standardized testing methodologies. Below are

detailed protocols for the key experiments cited.

Tensile Properties (ASTM D638 / ISO 527)
Objective: To determine the tensile strength, tensile modulus, and elongation at break of a

plastic material.

Methodology:

Specimen Preparation: Dumbbell-shaped specimens are prepared by injection molding or

machining from a sheet of the material to be tested, as specified in ASTM D638.[1][2][3][4][5]

The dimensions of the specimen depend on the material's rigidity and thickness.
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Conditioning: Specimens are conditioned at a standard temperature (23 ± 2°C) and relative

humidity (50 ± 5%) for a specified period before testing.

Testing: The specimen is mounted in the grips of a universal testing machine. An

extensometer is attached to the specimen to measure elongation. A tensile load is applied at

a constant rate of crosshead displacement until the specimen fractures. The load and

elongation are recorded continuously.

Data Analysis:

Tensile Strength: The maximum stress applied to the specimen before it breaks.

Tensile Modulus (Young's Modulus): The slope of the initial linear portion of the stress-

strain curve.

Elongation at Break: The percentage increase in the original length of the specimen at the

point of fracture.

Thermal Stability (Thermogravimetric Analysis - TGA)
Objective: To evaluate the thermal stability of a material by measuring its weight change as a

function of temperature in a controlled atmosphere.[6][7][8]

Methodology:

Sample Preparation: A small, representative sample of the material (typically 5-20 mg) is

placed in a tared TGA sample pan.[9]

Instrument Setup: The TGA instrument is programmed with a specific temperature profile,

typically a linear heating rate (e.g., 10°C/min) up to a final temperature (e.g., 600°C).[9] The

analysis is conducted under a controlled atmosphere, usually an inert gas like nitrogen, to

prevent oxidation.

Testing: The furnace is heated according to the programmed temperature profile, and the

sample's weight is continuously monitored by a sensitive microbalance.

Data Analysis: The resulting TGA curve plots the percentage of weight loss against

temperature. The onset temperature of decomposition and the temperature at maximum rate
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of weight loss are key indicators of thermal stability.[9]

Chemical Resistance (ASTM D543)
Objective: To assess the resistance of plastics to various chemical reagents.[10][11][12][13][14]

Methodology:

Specimen Preparation: Standard test specimens (e.g., tensile bars) are prepared.[11] Their

initial weight, dimensions, and appearance are recorded.

Exposure: The specimens are fully immersed in the chemical reagent for a specified duration

(e.g., 48 hours) and at a controlled temperature.[11]

Post-Exposure Evaluation: After exposure, the specimens are removed, cleaned, and dried.

Changes in weight, dimensions, and appearance (e.g., swelling, discoloration, cracking) are

recorded.[10][11]

Mechanical Property Testing: The exposed specimens are then subjected to mechanical

tests, such as tensile testing (ASTM D638), to determine the percentage retention of

properties like tensile strength and elongation compared to unexposed control specimens.

[10][11]

Mandatory Visualizations
Synthesis of Nylon-12 from Cyclododecanone
The industrial production of Nylon-12 from cyclododecanone is a multi-step process. It begins

with the conversion of cyclododecanone to its oxime, which then undergoes a Beckmann

rearrangement to form laurolactam. Finally, the laurolactam monomer is polymerized via ring-

opening polymerization to produce Nylon-12.[1][5][6][14][15][16][17][18][19]
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Step 1: Oximation

Step 2: Beckmann Rearrangement Step 3: Ring-Opening Polymerization

Cyclododecanone
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Hydroxylamine
(NH₂OH)
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Acid Catalyst
(e.g., H₂SO₄)

Rearrangement Nylon-12

Water (Initiator)

Polymerization
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Caption: Synthesis pathway of Nylon-12 from Cyclododecanone.

Experimental Workflow for Performance Evaluation
This diagram illustrates the logical flow of the experimental procedures used to evaluate and

compare the performance of the engineering plastics.
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Caption: Workflow for comparative performance evaluation.

Logical Relationship for Material Selection
This diagram outlines the decision-making logic for selecting the most appropriate material

based on key performance requirements.
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Application Requirement

High Thermal
Resistance (>200°C)?

High Impact
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Balanced Properties
& Cost-Effectiveness?

No
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Caption: Decision logic for material selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Performance Showdown: Nylon-12 from
Cyclododecanone vs. High-Performance Engineering Plastics]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b146445#performance-evaluation-
of-nylon-12-derived-from-cyclododecanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b146445#performance-evaluation-of-nylon-12-derived-from-cyclododecanone
https://www.benchchem.com/product/b146445#performance-evaluation-of-nylon-12-derived-from-cyclododecanone
https://www.benchchem.com/product/b146445#performance-evaluation-of-nylon-12-derived-from-cyclododecanone
https://www.benchchem.com/product/b146445#performance-evaluation-of-nylon-12-derived-from-cyclododecanone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146445?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

